Cas no 184026-01-5 (1,2-Bis(dibromomethyl)-3-nitrobenzene)

• Product Name: 1,2-Bis(dibromomethyl)-3-nitrobenzene
• CAS No: 184026-01-5
• MF: C₈H₅Br₄NO₂
• MW: 466.746799230576
• CID: 1083296
• PubChem ID: 71349438
• Update Time: 2025-04-20

1,2-Bis(dibromomethyl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(dibromomethyl)-3-nitrobenzene
• DTXSID30775294
• 184026-01-5

• Inchi： 1S/C8H5Br4NO2/c9-7(10)4-2-1-3-5(13(14)15)6(4)8(11)12/h1-3,7-8H
• InChI Key： IBUSQAGSVWPMPS-UHFFFAOYSA-N
• SMILES： BrC(C1C(=CC=CC=1C(Br)Br)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 466.70128g/mol
• Monoisotopic Mass: 462.70538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.8Ų